Cas no 1105190-29-1 (1-[4-(difluoromethoxy)phenyl]-5-phenyl-2,3-dihydro-1H-imidazole-2-thione)

• Product Name: 1-[4-(difluoromethoxy)phenyl]-5-phenyl-2,3-dihydro-1H-imidazole-2-thione
• CAS No: 1105190-29-1
• MF: C₁₆H₁₂F₂N₂OS
• MW: 318.341089248657
• CID: 5445834
• PubChem ID: 33680357
• Update Time: 2025-06-09

1-[4-(difluoromethoxy)phenyl]-5-phenyl-2,3-dihydro-1H-imidazole-2-thione Chemical and Physical Properties

Names and Identifiers

• VU0506400-1
• VU0506400-2
• 1105190-29-1
• 3-[4-(difluoromethoxy)phenyl]-4-phenyl-1H-imidazole-2-thione
• 1-[4-(difluoromethoxy)phenyl]-5-phenyl-2,3-dihydro-1H-imidazole-2-thione
• AKOS015957572
• 1-(4-(difluoromethoxy)phenyl)-5-phenyl-1H-imidazole-2(3H)-thione
• F2964-3868
• CCG-311702
• 1-[4-(Difluoromethoxy)phenyl]-1,3-dihydro-5-phenyl-2H-imidazole-2-thione

• Inchi： 1S/C16H12F2N2OS/c17-15(18)21-13-8-6-12(7-9-13)20-14(10-19-16(20)22)11-4-2-1-3-5-11/h1-10,15H,(H,19,22)
• InChI Key： XGMCXPXVVATIBF-UHFFFAOYSA-N
• SMILES： C1(=S)N(C2=CC=C(OC(F)F)C=C2)C(C2=CC=CC=C2)=CN1

Computed Properties

• Exact Mass: 318.06384051g/mol
• Monoisotopic Mass: 318.06384051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 56.6Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 442.6±55.0 °C(Predicted)
• pka: 11.02±0.70(Predicted)

Additional information on 1-[4-(difluoromethoxy)phenyl]-5-phenyl-2,3-dihydro-1H-imidazole-2-thione

Comprehensive Overview of 1-[4-(difluoromethoxy)phenyl]-5-phenyl-2,3-dihydro-1H-imidazole-2-thione (CAS No. 1105190-29-1)

The compound 1-[4-(difluoromethoxy)phenyl]-5-phenyl-2,3-dihydro-1H-imidazole-2-thione (CAS No. 1105190-29-1) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including the difluoromethoxy moiety and the imidazole-2-thione core, which are of significant interest in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic compounds, which are widely explored for their diverse biological activities and applications in drug discovery.

In recent years, the demand for fluorinated compounds like 1-[4-(difluoromethoxy)phenyl]-5-phenyl-2,3-dihydro-1H-imidazole-2-thione has surged due to their enhanced metabolic stability and bioavailability. Fluorine incorporation, as seen in the difluoromethoxy group, is a strategic modification in medicinal chemistry to improve drug-like properties. Researchers and industry professionals frequently search for terms such as "fluorinated imidazole derivatives" and "SAR studies of thione-containing compounds", reflecting the growing interest in this chemical space.

The imidazole-2-thione scaffold is a versatile pharmacophore found in numerous bioactive molecules. Its presence in CAS No. 1105190-29-1 suggests potential applications in developing enzyme inhibitors or receptor modulators. Given the rising focus on targeted therapies and precision medicine, this compound could be a candidate for further investigation in oncology or inflammatory diseases. Searches related to "imidazole-thione drug candidates" and "small molecule therapeutics" align with these trends.

From a synthetic chemistry perspective, 1-[4-(difluoromethoxy)phenyl]-5-phenyl-2,3-dihydro-1H-imidazole-2-thione offers opportunities for structural diversification. The phenyl and difluoromethoxy substituents provide handles for further functionalization, making it a valuable intermediate in multi-step syntheses. Queries like "building blocks for drug discovery" and "fluorine in medicinal chemistry" underscore the relevance of such compounds in modern research.

Environmental and regulatory considerations are also critical when discussing CAS No. 1105190-29-1. While not classified as hazardous, its handling requires standard laboratory safety protocols. The compound's stability and solubility profile are often searched under terms like "chemical storage guidelines" and "solubility of fluorinated compounds", indicating practical concerns among users.

In summary, 1-[4-(difluoromethoxy)phenyl]-5-phenyl-2,3-dihydro-1H-imidazole-2-thione represents a promising scaffold for researchers exploring fluorine chemistry and heterocyclic drug design. Its structural features align with current trends in fragment-based drug discovery and bioisosteric replacements, making it a compound of enduring interest in both academic and industrial settings.